Cas no 2229455-64-3 (3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229455-64-3
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6181588
• PubChem ID: 165837572
• Update Time: 2025-10-28

3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1738720
• 2229455-64-3

• Inchi： 1S/C15H18O2/c1-15(2)12(13(15)14(16)17)11-7-9-5-3-4-6-10(9)8-11/h3-6,11-13H,7-8H2,1-2H3,(H,16,17)
• InChI Key： HPPIBLMVCISUNE-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(2,3-Dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229455-64-3) is a complex organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their rigid and strained ring systems. The presence of the indenyl group (a bicyclic structure derived from indene) adds complexity to the molecule, making it a subject of interest for researchers exploring novel chemical frameworks.

Recent studies have highlighted the potential of this compound in drug discovery and material synthesis. Its cyclopropane ring is particularly intriguing due to its high strain energy, which can be harnessed in various chemical reactions. The indenyl group further enhances the molecule's versatility by introducing aromaticity and potential sites for functionalization. This combination makes 3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid a promising candidate for applications in medicinal chemistry and advanced materials.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed several methods to synthesize it, including [insertion reactions], [ring-opening strategies], and [direct arylation techniques]. These methods not only demonstrate the molecule's accessibility but also pave the way for further modifications to tailor its properties for specific applications. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of applications, 3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown potential as a building block in the construction of bioactive molecules. Its rigid structure can serve as a scaffold for designing drugs targeting specific biological pathways. Additionally, its ability to participate in various cross-coupling reactions makes it valuable in the synthesis of complex organic architectures.

From a materials science perspective, this compound's unique electronic properties and structural rigidity make it an attractive candidate for use in advanced polymers and functional materials. Recent research has explored its role in self-healing materials and stimuli-responsive systems, where its cyclopropane ring's strain energy plays a critical role in enabling dynamic behavior.

Moreover, the compound's compatibility with modern analytical techniques has facilitated its characterization using advanced tools such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular geometry and intermolecular interactions, further enhancing our understanding of its properties.

In conclusion, 3-(2,3-dihydro-1H-inden-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure and versatile reactivity make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.